1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,4-dichlorophenyl)sulfonyl]piperazine

• Molecular Formula: C18H18Cl2N2O4S
• Molecular Weight: 429.3 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4-dichlorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H18Cl2N2O4S/c19-14-2-4-18(15(20)10-14)27(23,24)22-7-5-21(6-8-22)11-13-1-3-16-17(9-13)26-12-25-16/h1-4,9-10H,5-8,11-12H2
• InChI Key: MOXAWFHKXOSMJN-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=C(C=C(C=C4)Cl)Cl

Description

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,4-dichlorophenyl)sulfonyl]piperazine is a chemical compound that has been widely used in scientific research. It is also known as BDPS, and its chemical formula is C19H18Cl2N2O4S. BDPS is a selective serotonin receptor antagonist that has been used in various studies to investigate the role of serotonin in different physiological and pathological processes.

Mechanism of Action

BDPS is a selective serotonin receptor antagonist that binds to the serotonin receptor and blocks its action. It has been shown to selectively block the 5-HT2A receptor subtype, which is involved in various physiological and pathological processes.
Biochemical and Physiological Effects:
BDPS has been shown to have various biochemical and physiological effects. It has been shown to reduce the contractile response of the smooth muscle cells in the gastrointestinal tract, which suggests that it may have potential therapeutic applications in the treatment of gastrointestinal disorders. BDPS has also been shown to reduce the release of serotonin from the platelets, which suggests that it may have potential therapeutic applications in the treatment of cardiovascular disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using BDPS in lab experiments is its selectivity towards the 5-HT2A receptor subtype. This allows researchers to investigate the specific role of this receptor subtype in different physiological and pathological processes. However, one of the limitations of using BDPS is its potential off-target effects, which may affect the interpretation of the results.

Future Directions

There are several future directions for research related to BDPS. One possible direction is to investigate the potential therapeutic applications of BDPS in the treatment of gastrointestinal and cardiovascular disorders. Another possible direction is to investigate the role of serotonin and its receptors in the pathogenesis of different diseases, such as depression, anxiety, and drug addiction. Additionally, further studies are needed to investigate the potential off-target effects of BDPS and to develop more selective serotonin receptor antagonists.

Synthesis Methods

BDPS can be synthesized through a multi-step reaction process. The first step involves the reaction of 1,3-benzodioxole with formaldehyde to form 1-(1,3-benzodioxol-5-yl)methanol. The second step involves the reaction of 1-(1,3-benzodioxol-5-yl)methanol with 2,4-dichlorobenzene sulfonyl chloride to form 1-(1,3-benzodioxol-5-ylmethyl)-4-[(2,4-dichlorophenyl)sulfonyl]piperazine.

Scientific Research Applications

BDPS has been used in various scientific studies to investigate the role of serotonin in different physiological and pathological processes. It has been used to study the effects of serotonin on the cardiovascular system, gastrointestinal system, and central nervous system. BDPS has also been used in studies related to depression, anxiety, and drug addiction.